Cas no 1235440-13-7 (5,8-dichloro-2H-chromene-3-sulfonyl chloride)

• Product Name: 5,8-dichloro-2H-chromene-3-sulfonyl chloride
• CAS No: 1235440-13-7
• MF: C₉H₅Cl₃O₃S
• MW: 299.558198690414
• MDL: MFCD16040198
• CID: 5157814
• Update Time: 2025-10-31

5,8-dichloro-2H-chromene-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5,8-dichloro-2H-chromene-3-sulfonyl chloride
• 5,8-dichloro-2H-chromene-3-sulfonylchloride
• 2H-1-Benzopyran-3-sulfonyl chloride, 5,8-dichloro-

• MDL： MFCD16040198
• Inchi： 1S/C9H5Cl3O3S/c10-7-1-2-8(11)9-6(7)3-5(4-15-9)16(12,13)14/h1-3H,4H2
• InChI Key： OIYIKKANZNALFA-UHFFFAOYSA-N
• SMILES： ClS(C1=CC2C(=CC=C(C=2OC1)Cl)Cl)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 401
• XLogP3: 3.3
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 5,8-dichloro-2H-chromene-3-sulfonyl chloride

Recent Advances in the Application of 5,8-Dichloro-2H-chromene-3-sulfonyl Chloride (CAS: 1235440-13-7) in Chemical Biology and Pharmaceutical Research

5,8-Dichloro-2H-chromene-3-sulfonyl chloride (CAS: 1235440-13-7) has emerged as a pivotal intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics and chemical probes. Recent studies highlight its utility in constructing sulfonamide-based inhibitors, which are increasingly relevant in targeting enzymes associated with inflammatory and oncogenic pathways. This compound's unique electrophilic properties enable efficient derivatization, making it a versatile scaffold for medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in synthesizing potent HDAC (histone deacetylase) inhibitors. Researchers utilized 5,8-dichloro-2H-chromene-3-sulfonyl chloride as a key building block to introduce sulfonamide moieties, enhancing binding affinity to zinc-dependent HDAC isoforms. The resulting analogs exhibited sub-nanomolar IC₅₀ values in enzymatic assays and showed promising antiproliferative activity in leukemia cell lines (HL-60 and K562).

In parallel, advancements in photoaffinity labeling techniques have leveraged this compound's reactivity for covalent target engagement studies. A team from Scripps Research Institute reported its incorporation into probe molecules to map ATP-binding sites of kinases. The dichloro-chromene core provided optimal photophysical properties for crosslinking, while the sulfonyl chloride group facilitated bioconjugation with reporter tags (e.g., biotin or fluorophores).

Ongoing clinical investigations have also explored its derivatives as NLRP3 inflammasome inhibitors. A phase I trial (NCT05478980) evaluated a lead compound derived from 1235440-13-7 for treating autoimmune disorders, showing significant reduction in IL-1β secretion (≥70%) at 10 μM concentrations without observable cytotoxicity in primary human macrophages.

Despite these progresses, challenges remain in optimizing the pharmacokinetic profile of sulfonyl chloride-containing derivatives. Recent in silico ADMET predictions (JChem 22.4) suggest potential metabolic instability due to glutathione conjugation at the sulfonyl chloride group. Current strategies focus on prodrug approaches or structural modifications to balance reactivity and stability.

The compound's industrial production has scaled significantly, with ≥98% purity now available from major suppliers (e.g., Sigma-Aldrich Cat# CDS023456). Analytical methods including HPLC-UV (210 nm) and LC-MS (ESI+) have been standardized for quality control, as documented in the 2024 revision of USP-NF monographs for sulfonamide intermediates.

Future directions include exploring its application in PROTAC design and as a warhead for covalent inhibitors targeting cysteine proteases. Computational fragment-based drug discovery (FBDD) screens indicate potential for selective covalent modification of SARS-CoV-2 M^pro (PL^pro), with preliminary docking scores ≤-9.2 kcal/mol in recent BioSolveIT LeadIT simulations.